![molecular formula C26H28N2O4 B4960162 3-(benzyloxy)-N-[3-methoxy-4-(pentanoylamino)phenyl]benzamide](/img/structure/B4960162.png)
3-(benzyloxy)-N-[3-methoxy-4-(pentanoylamino)phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(benzyloxy)-N-[3-methoxy-4-(pentanoylamino)phenyl]benzamide is a chemical compound that has gained significant attention due to its potential use in scientific research. This compound belongs to the class of benzamides and has been found to exhibit various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 3-(benzyloxy)-N-[3-methoxy-4-(pentanoylamino)phenyl]benzamide is not fully understood. However, it has been found to act as a partial agonist at the dopamine D2 receptor and a competitive antagonist at the serotonin 5-HT2A receptor. It has also been found to inhibit the binding of histamine to the histamine H1 receptor.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been found to decrease food intake and body weight in animal models. It has also been found to decrease the activity of the hypothalamic-pituitary-adrenal (HPA) axis and the sympathetic nervous system.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-(benzyloxy)-N-[3-methoxy-4-(pentanoylamino)phenyl]benzamide in lab experiments is its high selectivity for various receptors. It has also been found to exhibit good pharmacokinetic properties such as high oral bioavailability and good brain penetration. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for the study of 3-(benzyloxy)-N-[3-methoxy-4-(pentanoylamino)phenyl]benzamide. One direction is the study of its potential use as a therapeutic agent for the treatment of obesity and related metabolic disorders. Another direction is the study of its potential use as a tool compound to study the role of various receptors in the regulation of food intake and energy balance. Additionally, the development of more soluble analogs of this compound could lead to improved pharmacological properties and increased utility in lab experiments.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention due to its potential use in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to the development of new therapeutic agents and a better understanding of the regulation of food intake and energy balance.
Synthesis Methods
The synthesis of 3-(benzyloxy)-N-[3-methoxy-4-(pentanoylamino)phenyl]benzamide involves the reaction of 3-methoxy-4-(pentanoylamino)benzoic acid with benzylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The resulting intermediate is then reacted with benzoyl chloride to obtain the final product.
Scientific Research Applications
3-(benzyloxy)-N-[3-methoxy-4-(pentanoylamino)phenyl]benzamide has been found to exhibit various scientific research applications. It has been used as a tool compound to study the role of the dopamine D2 receptor in the regulation of food intake and energy balance. It has also been used as a ligand to study the binding affinity and selectivity of various receptors such as the serotonin 5-HT2A receptor and the histamine H1 receptor.
properties
IUPAC Name |
N-[3-methoxy-4-(pentanoylamino)phenyl]-3-phenylmethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H28N2O4/c1-3-4-13-25(29)28-23-15-14-21(17-24(23)31-2)27-26(30)20-11-8-12-22(16-20)32-18-19-9-6-5-7-10-19/h5-12,14-17H,3-4,13,18H2,1-2H3,(H,27,30)(H,28,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVLKQTQLVCNNOM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)NC1=C(C=C(C=C1)NC(=O)C2=CC(=CC=C2)OCC3=CC=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H28N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.